5,6,7,8-Tetrahydroimidazo[1,2-b]pyridazine-3-carboxylic acid

• IUPAC Name: 5,6,7,8-tetrahydroimidazo[1,2-b]pyridazine-3-carboxylic acid
• InChI: InChI=1S/C7H9N3O2/c11-7(12)5-4-8-6-2-1-3-9-10(5)6/h4,9H,1-3H2,(H,11,12)
• InChI Key: KRLSKPJHIZUJKR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC=C(N2NC1)C(=O)O
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol

Description

5,6,7,8-Tetrahydroimidazo[1,2-b]pyridazine-3-carboxylic acid is a chemical compound with the molecular formula C8H10N2O2. It is used as a rigid linker in PROTAC development for targeted protein degradation as well as chemical conjugates. It has been synthesized and characterized in various studies.

Synthesis Analysis

The synthesis of 5,6,7,8-Tetrahydroimidazo[1,2-b]pyridazine-3-carboxylic acid derivatives involves a condensation reaction between 3-amino-6-chloropyridazine and 2-bromoacetophenone. The synthesized compounds were purified by column chromatography.

Molecular Structure Analysis

The structures of these derivatives were elucidated by 1H NMR, 13C NMR, infrared and high-resolution mass spectrometry for further validation of the target compound structures.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include a condensation reaction and an instantaneous entropy-driven lactamization.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More detailed physical and chemical properties are not available in the current literature.

Safety And Hazards

The compound has been classified with hazard statements H302-H312-H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The compound and its derivatives have been evaluated for their anticancer activities. Some of the synthesized compounds exhibited excellent activities against certain cancer cell lines. Future research may focus on further exploring these anticancer properties and potentially developing new therapeutic agents.